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Compound of Interest

Compound Name: Dioleyl adipate

Cat. No.: B13741135

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dioleyl adipate as a
plasticizer in Polyvinyl Chloride (PVC) formulations. The content covers its performance
characteristics, benefits, and detailed experimental protocols for evaluation.

Dioleyl adipate, a diester of oleyl alcohol and adipic acid, is a high-molecular-weight plasticizer
that offers excellent flexibility, low volatility, and good thermal stability to PVC products. Its bio-
based potential, derived from oleic acid, makes it an attractive alternative to traditional
phthalate plasticizers, particularly in sensitive applications such as medical devices and food
contact materials.

Performance Characteristics and Advantages

Dioleyl adipate is expected to impart superior performance to PVC formulations due to its long
aliphatic chains. Key advantages include:

o Excellent Low-Temperature Flexibility: The long oleyl groups disrupt PVC chain packing,
maintaining flexibility even at low temperatures.

o Low Volatility and Migration: Its high molecular weight reduces the tendency of the plasticizer
to migrate out of the PVC matrix, leading to longer product life and reduced environmental
and health concerns.
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o Enhanced Thermal Stability: Adipate esters generally provide good thermal stability, and the
long chains of dioleyl adipate can further contribute to this property.

e Good Processability: It is expected to be compatible with standard PVC processing
techniques, such as extrusion and calendering.

Quantitative Performance Data

While specific quantitative data for dioleyl adipate is not extensively published, the following
table provides representative data for a common high-performance adipate plasticizer, Dioctyl
Adipate (DOA), which can be used as a benchmark. It is anticipated that dioleyl adipate would
exhibit comparable or superior performance, particularly in low-temperature flexibility and
migration resistance.

Table 1: Typical Performance Data of Adipate Plasticizers in PVC Formulations

PVC Formulation with
Property Test Method Adipate Plasticizer (e.g.,
DOA)

Mechanical Properties

Tensile Strength (MPa) ASTM D638 15-25
Elongation at Break (%) ASTM D638 250 - 400
100% Modulus (MPa) ASTM D638 8-15
Hardness (Shore A) ASTM D2240 70 - 90

Thermal Properties

Glass Transition Temp. (°C) DSC -40 to -60

Volatility (Weight Loss %) ASTM D1203 <1.0

Migration Resistance

Extraction in Hexane (%) ASTM D1239 <5.0

Extraction in Water (%) ASTM D1239 <0.5
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Experimental Protocols
Preparation of PVC Plastisols

This protocol describes the preparation of PVC plastisols for evaluating the performance of
dioleyl adipate.

Materials:

PVC resin (e.g., K-value 67)

Dioleyl adipate

Thermal stabilizer (e.g., Ca/Zn stearate)

Co-stabilizer (e.g., epoxidized soybean oil)

Planetary mixer

Vacuum chamber

Procedure:

In a mixing vessel, combine the PVC resin, dioleyl adipate, and other liquid components.

Mix at low speed in a planetary mixer for 15 minutes.

Add the solid thermal stabilizer and any other solid additives.

Continue mixing at a higher speed for an additional 20 minutes, ensuring a homogeneous
dispersion.

Deaerate the resulting plastisol in a vacuum chamber to remove any entrapped air bubbles.

The plastisol is now ready for casting into sheets for further testing.

Mechanical Properties Testing
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This protocol outlines the procedure for evaluating the mechanical properties of PVC films
plasticized with dioleyl adipate.

Equipment:

e Universal Testing Machine (UTM)
e ASTM D638 Type IV dumbbell die
e Shore A durometer

Procedure:

Cast the prepared PVC plastisol into sheets of uniform thickness (e.g., 1 mm) and cure at
the appropriate temperature (e.g., 180°C for 10 minutes).

» Condition the cured sheets at 23 + 2°C and 50 £ 5% relative humidity for at least 24 hours.

o Cut dumbbell-shaped specimens from the conditioned sheets using the ASTM D638 Type IV
die.

o Measure the tensile strength, elongation at break, and 100% modulus using the UTM at a
crosshead speed of 500 mm/min.

o Measure the hardness of the cured sheets using a Shore A durometer according to ASTM
D2240.

Thermal Stability Analysis (Thermogravimetric Analysis
- TGA)

This protocol is used to determine the thermal stability of the PVC formulation.
Equipment:
e Thermogravimetric Analyzer (TGA)

Procedure:
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e Place a small, accurately weighed sample (5-10 mg) of the cured PVC film into a TGA
sample pan.

» Heat the sample from room temperature to 600°C at a constant heating rate (e.g., 10°C/min)
under a nitrogen atmosphere.

e Record the weight loss as a function of temperature. The onset of degradation is a key
indicator of thermal stability.

Migration Resistance Testing

This protocol determines the resistance of dioleyl adipate to migrate out of the PVC matrix.
Equipment:

e Analytical balance

e Oven

o Extraction solvent (e.g., n-hexane, distilled water)

Procedure:

e Cut circular specimens (e.g., 50 mm diameter) from the cured PVC sheets and weigh them
accurately (W1).

o Immerse the specimens in the chosen extraction solvent at a specified temperature and
duration (e.g., 24 hours at 23°C).

* Remove the specimens, gently wipe off excess solvent, and dry them in an oven at a
suitable temperature (e.g., 50°C) until a constant weight is achieved (W2).

o Calculate the percentage of weight loss due to migration: Weight Loss (%) = [(W1 - W2) /
W1] * 100.

Visualizations
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Caption: Experimental workflow for evaluating dioleyl adipate in PVC.
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» To cite this document: BenchChem. [Application Notes and Protocols: Dioleyl Adipate as a
Plasticizer in PVC Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13741135#using-dioleyl-adipate-as-a-plasticizer-in-
pvc-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13741135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

